Cas no 2413904-15-9 (tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-ylcarbamate)

• Product Name: tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-ylcarbamate
• CAS No: 2413904-15-9
• MF: C₂₀H₂₆N₄O₃
• MW: 370.445444583893
• CID: 5674688
• PubChem ID: 165768806
• Update Time: 2025-05-20

tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-yl]carbamate
• 2413904-15-9
• EN300-26665177
• tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-ylcarbamate

• Inchi： 1S/C20H26N4O3/c1-20(2,3)27-19(26)22-17-16(15-12-8-5-9-13-21-15)18(25)24(23-17)14-10-6-4-7-11-14/h4,6-7,10-11,23H,5,8-9,12-13H2,1-3H3,(H,22,26)
• InChI Key： PKFKPVJSDUJLNI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(N(C2C=CC=CC=2)N1)=O)C1CCCCCN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 370.20049070g/mol
• Monoisotopic Mass: 370.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-ylcarbamate

Professional Introduction to Tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-ylcarbamate (CAS No. 2413904-15-9)

Tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-ylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2413904-15-9, belongs to a class of molecules that exhibit promising properties for further research and development in drug discovery.

The molecular structure of this compound is characterized by a combination of heterocyclic rings, including a pyrazole ring and an azepine ring. The presence of these heterocycles often contributes to the compound's ability to interact with biological targets in complex ways. Specifically, the pyrazole moiety is known for its role in various pharmacophores, while the azepine ring can enhance binding affinity and selectivity. The substitution pattern around these rings, particularly the N-5-hydroxy and 1H-pyrazol-3-yl groups, further modulates the compound's chemical and biological properties.

In recent years, there has been a growing interest in designing molecules that incorporate multiple pharmacophoric elements to achieve synergistic effects. Tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1H-pyrazol-3-ylcarbamate exemplifies this trend by integrating several functional groups that could potentially enhance its therapeutic profile. The tert-butyl group, for instance, not only contributes to the overall molecular weight but also influences solubility and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These methods align with contemporary trends in synthetic chemistry aimed at improving efficiency and sustainability.

From a biological perspective, Tert-butyl N-5-hydroxy-1-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-y l)-1H-pyrazol -3 -ylcarbamate holds potential as a lead compound for further medicinal chemistry investigations. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors relevant to diseases such as cancer and inflammation. The hydroxyl group at the 5-position of the pyrazole ring is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in redox reactions.

The azepine ring in this molecule is another key feature that warrants further exploration. Azepine derivatives are known for their ability to modulate neurotransmitter systems and have been explored in the treatment of neurological disorders. The specific substitution pattern in our compound may confer selectivity for certain biological targets while minimizing off-target effects.

In addition to its potential therapeutic applications, Tert-butyl N -5-hydroxy -1 -phen yl -4-(3 ,4 ,5 ,6 -tetrahydro -2 H -az epin -7 -y l ) -1 H-p yraz ol -3 - yl carbamate also represents an interesting case study for computational chemistry approaches. Molecular modeling studies can help elucidate its binding mode to biological targets and predict its pharmacokinetic properties. Such simulations are increasingly integral to drug discovery pipelines as they provide valuable insights before expensive experimental validation.

The integration of computational methods with experimental techniques has become indispensable in modern pharmaceutical research. By leveraging both approaches, scientists can accelerate the discovery process significantly. Tert-butyl N -5-hydroxy -1 -phen yl -4-(3 ,4 ,5 ,6 -tetrahydro -2 H -az epin -7 y l ) 1 H-p yraz ol 3 y l carbamate serves as an excellent example where these methodologies converge to yield meaningful results.

The future direction of research on this compound may include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups while maintaining key pharmacophoric elements intact; researchers aim to enhance potency; reduce toxicity; improve bioavailability; or expand therapeutic indications . This iterative process relies heavily on interdisciplinary collaboration between chemists; biologists; pharmacologists; computer scientists ; among others .

In conclusion ; Tert-butyl N 5-hydroxy 1 phen yl 4 ( 3 ,4 ,5 ,6 tetrahyd ro 2 H az epin 7 y l ) 1 H-p yraz ol 3 y l carbamate ( CAS No . 2413904 15 9 ) represents a promising candidate for further investigation in pharmaceutical chemistry . Its unique structural features ; combined with preliminary biological activity ; make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs . As research continues ; we anticipate more insights into its potential applications will emerge ; contributing significantly to our understanding of molecular interactions within biological systems .